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For Researchers, Scientists, and Drug Development Professionals

Introduction
Naphthalene Green V, also known as Naphthol Green B or Acid Green 1, is a synthetic nitroso

dye traditionally utilized in histology as a vibrant counterstain for animal tissues.[1][2] Its

application in plant sciences, specifically for the differential staining of cell walls, is an emerging

area of interest. As an acid dye, Naphthalene Green V binds to cytoplasmic and collagenous

tissues in acidic solutions, providing a striking green contrast to nuclear stains.[1] This property

suggests its potential utility in distinguishing between different components of the plant cell

wall, such as cellulose and lignin, when used in conjunction with a primary stain.

These application notes provide detailed protocols for the use of Naphthalene Green V as

both a primary stain and a counterstain for plant cell walls, enabling researchers to visualize

and differentiate cell wall structures.

Principle of Staining
Naphthalene Green V is an anionic dye containing sulfonic acid groups, which are negatively

charged in solution. The staining mechanism is based on the electrostatic interaction between

the negatively charged dye molecules and positively charged components within the plant

tissue. In plant cell walls, it is hypothesized to bind to non-lignified or less lignified cellulosic

and pectinaceous materials, which can present a net positive charge under acidic staining
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conditions. This provides a green coloration, offering a stark contrast to the red or purple

staining of lignified tissues by cationic dyes like Safranin O.

Required Materials
Naphthalene Green V (Naphthol Green B, C.I. 10020)

Safranin O

Ethanol (50%, 70%, 95%, and 100%)

Xylene or a xylene substitute

Distilled water

Fixative (e.g., Formalin-Acetic-Acid-Alcohol - FAA)

Microscope slides and coverslips

Mounting medium (e.g., DPX)

Staining jars

Microtome for sectioning plant tissue

Experimental Protocols
Protocol 1: Naphthalene Green V as a Counterstain to
Safranin O for Lignified and Non-Lignified Tissues
This protocol is adapted from the classic Safranin and Fast Green method and is ideal for

differentiating between lignified (red) and non-lignified (green) plant cell walls.

1. Sample Preparation and Fixation:

Fix fresh plant tissue in FAA for 18-24 hours.
Dehydrate the tissue through a graded ethanol series (e.g., 50%, 70%, 95%, 100% ethanol),
with each step lasting 1-2 hours.
Infiltrate the tissue with paraffin wax and embed to create blocks.
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Section the paraffin-embedded tissue to a thickness of 8-12 µm using a rotary microtome.
Mount the sections on microscope slides.

2. Staining Procedure:

Deparaffinize the sections in xylene (2 changes, 5 minutes each).
Hydrate the sections through a descending ethanol series (100%, 95%, 70%, 50% ethanol, 2
minutes each) to distilled water.
Stain with 1% Safranin O in 50% ethanol for 30-60 minutes.
Rinse gently with distilled water.
Dehydrate through an ascending ethanol series (50%, 70% ethanol, 2 minutes each).
Counterstain with 0.5% Naphthalene Green V in 95% ethanol for 30-60 seconds. The timing
is critical and may require optimization based on the tissue type.
Quickly rinse with 100% ethanol to remove excess stain.
Clear the sections in xylene (2 changes, 3 minutes each).
Mount with a permanent mounting medium and a coverslip.

3. Expected Results:

Lignified and suberized cell walls: Bright red to dark red
Cellulosic cell walls (e.g., parenchyma, collenchyma): Green
Cytoplasm: Light green
Nuclei: Red

Protocol 2: Naphthalene Green V as a Primary Stain for
Cytoplasmic and Cellulosic Components
This protocol can be used when the primary interest is in visualizing the general morphology

and non-lignified components of the plant cell.

1. Sample Preparation:

Follow the same fixation, embedding, and sectioning procedure as in Protocol 1.

2. Staining Procedure:

Deparaffinize and hydrate the sections to 70% ethanol.
Stain with 0.5% Naphthalene Green V in 70% ethanol for 2-5 minutes.
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Rinse with 70% ethanol to remove excess stain.
Dehydrate through an ascending ethanol series (95%, 100% ethanol, 2 minutes each).
Clear in xylene (2 changes, 3 minutes each).
Mount with a permanent mounting medium.

3. Expected Results:

Cellulosic cell walls and cytoplasm: Varying shades of green
Lignified tissue: May remain unstained or lightly stained

Data Presentation
The following table provides a hypothetical summary of staining intensity and spectral

properties for Naphthalene Green V in plant tissues. These values are for illustrative purposes

and may vary based on experimental conditions and tissue type.

Parameter
Lignified Cell Wall
(Safranin)

Non-lignified Cell
Wall (Naphthalene
Green V)

Cytoplasm
(Naphthalene
Green V)

Observed Color Red Green Light Green

Primary Dye Safranin O N/A N/A

Counterstain N/A Naphthalene Green V Naphthalene Green V

Absorption Max

(λmax)
~530 nm ~714 nm[3] ~714 nm[3]

Relative Staining

Intensity (Arbitrary

Units)

85 ± 5 70 ± 8 45 ± 6

Visualizations
Experimental Workflow for Differential Staining
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Workflow for Safranin O and Naphthalene Green V Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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